Cas no 52421-76-8 (2-ethyl-4-phenyl-1,6-dihydropyrimidin-6-one)
52421-76-8 structure
Product Name:2-ethyl-4-phenyl-1,6-dihydropyrimidin-6-one
CAS No:52421-76-8
MF:C12H12N2O
MW:200.236482620239
CID:2151445
PubChem ID:135473407
Update Time:2025-04-21
2-ethyl-4-phenyl-1,6-dihydropyrimidin-6-one Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-4-phenyl-1,6-dihydropyrimidin-6-one
- 2-Ethyl-6-phenyl-3H-pyrimidin-4-one
- Enamine_001520
- Cambridge id 7128543
- CHEMBL1450867
- HMS1398F02
- 2-ethyl-4-phenyl-1,6-dihydro-6-pyrimidone
- 2-ethyl-4-phenyl-1,6-dihydro-6pyrimidone
- SCHEMBL5659777
- SMR000124242
- AE-848/09036026
- Z56803686
- AKOS000662850
- HMS2469O12
- MLS000123633
- (+/-) 2-ethyl-4-phenyl-1,6-dihydropyrimidin-6-one
- CEYSKKBCEBTBFF-UHFFFAOYSA-N
- 52421-76-8
- DB-365086
- 2-ethyl-6-phenyl-4(3H)-pyrimidinone
- DTXSID001294587
-
- Inchi: 1S/C12H12N2O/c1-2-11-13-10(8-12(15)14-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,13,14,15)
- InChI Key: CEYSKKBCEBTBFF-UHFFFAOYSA-N
- SMILES: O=C1C=C(C2C=CC=CC=2)N=C(CC)N1
Computed Properties
- Exact Mass: 200.094963011Da
- Monoisotopic Mass: 200.094963011Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 41.5Ų
2-ethyl-4-phenyl-1,6-dihydropyrimidin-6-one Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
52421-76-8 (2-ethyl-4-phenyl-1,6-dihydropyrimidin-6-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk